1-cyclopropyl-4-ethynyl-2,5-dimethyl-1H-imidazole

• CAS No.: 824431-99-4
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• IUPAC Name: 1-cyclopropyl-4-ethynyl-2,5-dimethylimidazole
• InChI: InChI=1S/C10H12N2/c1-4-10-7(2)12(8(3)11-10)9-5-6-9/h1,9H,5-6H2,2-3H3
• InChI Key: QWTHFHQYYGNEOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1C2CC2)C)C#C

Description

1-cyclopropyl-4-ethynyl-2,5-dimethyl-1H-imidazole is a useful research compound. Its molecular formula is C10H12N2 and its molecular weight is 160.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diazo-2-oxo-propyl)-phosphonic acid dimethyl ester (0.6 g, 3 mmol) was dissolved in 10 mL of methanol. Potassium carbonate (0.74 g, 5 mmol) was added. A solution of 1-Cyclopropyl-2,5-dimethyl-1H-imidazole-4-carbaldehyde (0.42 g, 3 mmol) in 5 ml methanol was added drop wise at room temperature. The reaction mixture was stirred at room temperature overnight. The solvent was evaporated. The residue was taken up in 15 mL water and extracted three times with ethyl acetate (15 ml each). The combined organic extracts were dried with sodium sulfate, filtered and evaporated. The crude product was purified by flash chromatography on silica gel (heptane/ethyl acetate 80:20→0:100 gradient) and the desired compound was obtained as a white solid (0.12 g, 30%), MS: m/e=161.4 (M+).